Cas no 2649060-32-0 (1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene)

1,2,3-Trifluoro-4-(2-isocyanatoethyl)benzene is a fluorinated aromatic isocyanate compound characterized by its reactive isocyanate (–NCO) group and trifluoromethyl-substituted benzene ring. This structure imparts enhanced electrophilicity to the isocyanate moiety, making it a valuable intermediate in the synthesis of polyurethanes, coatings, and specialty polymers. The fluorine substituents contribute to improved thermal stability, chemical resistance, and low surface energy in derived materials. Its reactivity allows for efficient cross-linking with polyols, amines, or other nucleophiles, enabling tailored material properties. The compound is particularly useful in high-performance applications requiring durability, hydrophobicity, or resistance to harsh environments. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential health hazards.
1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene structure
2649060-32-0 structure
Product Name:1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene
CAS No:2649060-32-0
MF:C9H6F3NO
MW:201.14525270462
CID:6308446
PubChem ID:165857357
Update Time:2025-06-08

1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene
    • 2649060-32-0
    • EN300-1766757
    • Inchi: 1S/C9H6F3NO/c10-7-2-1-6(3-4-13-5-14)8(11)9(7)12/h1-2H,3-4H2
    • InChI Key: XCSFCCGKXAOTAW-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1CCN=C=O)F)F

Computed Properties

  • Exact Mass: 201.04014830g/mol
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.4Ų

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Additional information on 1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene

Comprehensive Overview of 1,2,3-Trifluoro-4-(2-isocyanatoethyl)benzene (CAS No. 2649060-32-0)

1,2,3-Trifluoro-4-(2-isocyanatoethyl)benzene (CAS No. 2649060-32-0) is a specialized aromatic compound featuring a unique combination of fluorine substituents and an isocyanate functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and advanced material science. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Researchers are increasingly exploring its potential in fluorinated organic synthesis, particularly in the development of bioactive molecules and high-performance polymers.

One of the most intriguing aspects of 1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene is its role in click chemistry and polymer cross-linking. The isocyanate group allows for efficient reactions with amines, alcohols, and other nucleophiles, enabling the creation of robust polymeric networks. This property is particularly relevant in the context of sustainable materials, a hot topic in both academic and industrial circles. As the demand for eco-friendly coatings and adhesives grows, this compound is being investigated for its potential to replace traditional, less sustainable alternatives.

In the pharmaceutical sector, 2649060-32-0 is being studied for its utility in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The fluorine atoms in its structure contribute to improved binding affinity and pharmacokinetic properties, which are critical for modern drug design. Additionally, its compatibility with high-throughput screening platforms makes it a favorite among medicinal chemists. Recent publications have highlighted its use in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the current focus on precision medicine.

From an industrial perspective, 1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene is gaining traction in the electronic materials sector. Its ability to form stable, fluorine-rich polymers makes it suitable for applications in semiconductor encapsulation and flexible electronics. With the rise of 5G technology and Internet of Things (IoT) devices, materials with low dielectric constants and high thermal stability are in high demand. This compound’s unique properties position it as a promising candidate for next-generation electronic coatings and insulating materials.

Environmental and safety considerations are also paramount when discussing CAS No. 2649060-32-0. While the compound is not classified as hazardous under current regulations, proper handling protocols are essential due to the reactivity of the isocyanate group. Industry best practices emphasize the use of personal protective equipment (PPE) and ventilated workspaces to mitigate potential risks. Furthermore, its biodegradability and environmental impact are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on fluorinated compounds.

In summary, 1,2,3-trifluoro-4-(2-isocyanatoethyl)benzene (CAS No. 2649060-32-0) is a multifaceted compound with broad applications across multiple high-growth industries. Its relevance to drug discovery, advanced materials, and electronics underscores its importance in contemporary chemical research. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in shaping future innovations.

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